Cas no 31676-54-7 (5-phenylpyridin-3-amine)

• Product Name: 5-phenylpyridin-3-amine
• CAS No: 31676-54-7
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• MDL: MFCD04114219
• CID: 299923
• PubChem ID: 2762901
• Update Time: 2025-10-24

5-phenylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-phenylpyridine
• 3-Pyridinamine,5-phenyl-
• 5-phenylpyridin-3-amine
• 5-Phenyl-pyridin-3-ylamine
• 3-Pyridinamine,5-phenyl
• 5-phenyl-3-pyridinamine
• F2167-2388
• Z1198164226
• AB17997
• J-517924
• AKOS006292659
• CS-0195689
• FT-0647057
• SCHEMBL558114
• A820949
• EN300-239871
• MFCD04114219
• DTXSID60376556
• O11488
• 5-phenyl-pyridin-3-ylamine, AldrichCPR
• AMY26936
• 31676-54-7
• AS-50236
• BCP11448
• BAXUDPKGRMMFBV-UHFFFAOYSA-N
• DB-081325

• MDL： MFCD04114219
• Inchi： 1S/C11H10N2/c12-11-6-10(7-13-8-11)9-4-2-1-3-5-9/h1-8H,12H2
• InChI Key： BAXUDPKGRMMFBV-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 170.08400
• Monoisotopic Mass: 170.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.133
• Boiling Point: 389.4 ℃ at 760 mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.625
• PSA: 38.91000
• LogP: 2.91200

5-phenylpyridin-3-amine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Additional information on 5-phenylpyridin-3-amine

Introduction to 5-Phenylpyridin-3-amine (CAS No. 31676-54-7)

5-Phenylpyridin-3-amine, with the CAS number 31676-54-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-amino-3-phenylpyridine, is characterized by its unique molecular structure, which consists of a pyridine ring substituted with a phenyl group at the 5-position and an amino group at the 3-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical formula of 5-Phenylpyridin-3-amine is C₁₁H₁₁N₂, and its molecular weight is approximately 173.22 g/mol. The compound is typically obtained through a multi-step synthesis process involving the condensation of an appropriate pyridine derivative with a phenyl-containing reagent, followed by reduction to introduce the amino group. The exact synthetic route can vary depending on the desired purity and scale of production.

In recent years, 5-Phenylpyridin-3-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting various diseases. For instance, derivatives of this compound have shown promising activity in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific receptors and enzymes in the central nervous system (CNS) makes it an attractive candidate for further investigation.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the use of 5-Phenylpyridin-3-amine derivatives as potent inhibitors of β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The researchers synthesized a series of substituted derivatives and evaluated their inhibitory activity against BACE1. Several compounds exhibited high potency and selectivity, suggesting their potential as lead candidates for drug development.

Beyond neurological applications, 5-Phenylpyridin-3-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 reported that certain derivatives of 5-Phenylpyridin-3-amine demonstrated significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 5-Phenylpyridin-3-amine are another important aspect to consider in its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. However, further research is needed to optimize these properties and ensure optimal therapeutic efficacy.

In addition to its medicinal applications, 5-Phenylpyridin-3-amine has found use in other areas of chemistry and materials science. For example, it can serve as a ligand in coordination chemistry, forming stable complexes with various metal ions. These complexes have potential applications in catalysis, sensing, and materials science. A recent study published in Inorganic Chemistry highlighted the synthesis and characterization of metal complexes derived from 5-Phenylpyridin-3-amine, demonstrating their catalytic activity in C-C bond formation reactions.

The safety profile of 5-Phenylpyridin-3-amine is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, proper safety protocols should be followed to minimize any potential risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound securely.

In conclusion, 5-Phenylpyridin-3-amine (CAS No. 31676-54-7) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable intermediate for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.